![molecular formula C17H26N4O4S2 B4579721 N-[2-(4-morpholinyl)ethyl]-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea](/img/structure/B4579721.png)
N-[2-(4-morpholinyl)ethyl]-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea
Overview
Description
N-[2-(4-morpholinyl)ethyl]-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as Morinidine and is a thiourea derivative.
Scientific Research Applications
Synthesis and Characterization
A study by Hassan et al. (2011) detailed the synthesis of a novel cinnamoyl thiourea derivative of 2-morpholino ethylamine, which demonstrates the methodology for creating structurally similar compounds. This work highlights the compound's synthesis and characterization through spectroscopic techniques and X-ray crystallography, providing a foundation for the exploration of related molecules (Hassan et al., 2011).
Antimicrobial Activity
Oliveira et al. (2015) investigated the antimicrobial and modulating activity of 4-(Phenylsulfonyl) morpholine against standard and multi-resistant strains of bacteria and fungi. This research underscores the potential of morpholine derivatives as antimicrobial agents, suggesting avenues for further exploration of similar compounds (Oliveira et al., 2015).
HIV-1 Replication Inhibition
Che et al. (2015) synthesized novel N-arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives, identifying compounds that inhibit HIV-1 replication. This highlights the therapeutic potential of sulfonamide and morpholine derivatives in antiviral research (Che et al., 2015).
Chemical Reactivity and Synthesis Applications
Ye et al. (2016) introduced a new type of sulfoxide, incorporating morpholine, for improved Swern oxidation of alcohols. This study illustrates the compound's utility in synthetic chemistry, offering a method for the efficient synthesis of ketones and aldehydes (Ye et al., 2016).
properties
IUPAC Name |
1-(2-morpholin-4-ylethyl)-3-(4-morpholin-4-ylsulfonylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O4S2/c22-27(23,21-9-13-25-14-10-21)16-3-1-15(2-4-16)19-17(26)18-5-6-20-7-11-24-12-8-20/h1-4H,5-14H2,(H2,18,19,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRZRWECUSXNENM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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